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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium permanganate, with the chemical formula Ba(MnO₄)₂, is an inorganic compound

notable for its strong oxidizing properties.[1][2] Identified by its CAS number 7787-36-2, this

compound consists of a barium cation (Ba²⁺) and two permanganate anions (MnO₄⁻).[2] It

typically appears as dark violet to brown or black crystals.[1][2][3] Barium permanganate
serves as a specialized oxidizing agent in various chemical syntheses and is a precursor for

the preparation of permanganic acid.[2][4] Its distinct characteristics make it a subject of

interest in both academic research and industrial applications.

Physicochemical Properties
The fundamental physical and chemical properties of barium permanganate are summarized

in the table below, providing a comprehensive overview for laboratory and research

applications.
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Property Value Reference

CAS Number 7787-36-2 [1]

Molecular Formula Ba(MnO₄)₂ [1]

Molar Mass 375.198 g/mol [1]

Appearance
Dark violet to brown or black

crystalline solid
[1][2][3]

Odor Odorless [1]

Density 3.77 g/cm³ [1][2]

Melting Point
Decomposes at ~200 °C (392

°F; 473 K)
[1][2]

Solubility in Water 62.5 g/100 mL at 29 °C [1][2]

Solubility in other solvents Decomposes in alcohol [1][2]

Crystal Structure Orthorhombic [1][2]

Synthesis and Manufacturing
Several methods have been developed for the synthesis of barium permanganate, each with

distinct advantages and procedural nuances.

Synthesis via Disproportionation of Barium Manganate
Barium permanganate can be produced through the disproportionation of barium manganate

in a mildly acidic solution.[1][4] This process is notably slow due to the low solubility of barium

manganate.[1][4]

Experimental Protocol:

Suspend barium manganate (BaMnO₄) in water.

Introduce a mildly acidic solution, such as one containing carbon dioxide or dilute sulfuric

acid, to the suspension.[1]
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The reaction proceeds as follows:

With Carbon Dioxide: 3 BaMnO₄ + 2 CO₂ → Ba(MnO₄)₂ + 2 BaCO₃ + MnO₂[1]

With Sulfuric Acid: 3 BaMnO₄ + 2 H₂SO₄ → Ba(MnO₄)₂ + 2 BaSO₄ + MnO₂ + 2 H₂O[1]

The insoluble byproducts (barium carbonate or barium sulfate and manganese dioxide) can

be removed by filtration to isolate the aqueous barium permanganate solution.

A more efficient variation of this method involves the hydrothermal reaction of barium

manganate with excess carbon dioxide at 100 °C for 1.5 hours, which can lead to an almost

quantitative yield of barium permanganate.[5]

Synthesis of Barium Permanganate via Disproportionation

Barium Manganate
(BaMnO₄)

Barium Permanganate
(Ba(MnO₄)₂)

Disproportionation

Mildly Acidic Solution
(e.g., CO₂, H₂SO₄)

Insoluble Byproducts
(BaCO₃ or BaSO₄, MnO₂)

Separation by filtration
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Synthesis of Barium Permanganate via Disproportionation

Synthesis from Silver Permanganate and Barium
Chloride
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Another preparative route involves the reaction of silver permanganate with barium chloride.[1]

Experimental Protocol:

Prepare aqueous solutions of silver permanganate (AgMnO₄) and barium chloride (BaCl₂).

Mix the two solutions. A precipitation of silver chloride (AgCl) will occur.

The reaction is: 2 AgMnO₄ + BaCl₂ → Ba(MnO₄)₂ + 2 AgCl(s)

Filter the mixture to remove the insoluble silver chloride.

The filtrate contains the desired barium permanganate in solution, which can be

concentrated and crystallized.

High-Purity Synthesis
For obtaining highly pure samples of barium permanganate, a multi-step process can be

employed.[1]

Experimental Protocol:

React potassium permanganate (KMnO₄) with aluminum sulfate (Al₂(SO₄)₃) to form

aluminum permanganate (Al(MnO₄)₃).

The resulting aluminum permanganate is then reacted with a stoichiometric amount of

barium hydroxide (Ba(OH)₂).

This reaction yields barium permanganate and aluminum hydroxide (Al(OH)₃), which

precipitates out of solution.

The precipitated aluminum hydroxide is removed by filtration, leaving a pure solution of

barium permanganate.
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High-Purity Synthesis of Barium Permanganate

Step 1: Formation of Aluminum Permanganate

Step 2: Formation of Barium Permanganate
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High-Purity Synthesis of Barium Permanganate

Chemical Reactivity and Reactions
Barium permanganate is a potent oxidizing agent.[1][4] Its reactivity is primarily dictated by

the permanganate ion, where manganese is in the +7 oxidation state.

Thermal Decomposition
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Barium permanganate is thermally stable up to approximately 180 °C.[1][2] Above this

temperature, it undergoes a two-stage decomposition process. The first stage occurs between

180-350 °C, and the second stage takes place between 500-700 °C.[1][2] The decomposition

can be initiated at lower temperatures (above 160 °C) at a slow rate, and this process is

accelerated by UV or X-ray irradiation.[1]

Thermal Decomposition of Barium Permanganate

Barium Permanganate
(Ba(MnO₄)₂)

Stage 1 Decomposition
(180-350 °C)

Heat

Barium Manganate(III)
+ Manganese(IV) Oxide

Stage 2 Decomposition
(500-700 °C)

Barium Oxide
+ Manganese(III) Oxide

Further Heating
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Thermal Decomposition of Barium Permanganate

When heated to decomposition, it emits acrid smoke and irritating fumes.[3][6]
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Oxidizing Properties
As a strong oxidizer, barium permanganate can react vigorously, and sometimes explosively,

with combustible materials.[3][6] It will accelerate the burning of combustible materials.[3][6]

Explosions can occur when permanganates treated with sulfuric acid come into contact with

substances like benzene, carbon disulfide, diethyl ether, ethyl alcohol, petroleum, or other

organic matter.[3] Acetic acid and acetic anhydride can also explode with permanganates if not

kept cold.[3]

Reaction with Sulfuric Acid
The reaction of barium permanganate with dilute sulfuric acid is a method for preparing

permanganic acid (HMnO₄).[1][4] The insoluble barium sulfate byproduct is conveniently

removed by filtration.[1]

Ba(MnO₄)₂ + H₂SO₄ (dilute) → 2 HMnO₄ + BaSO₄(s)[1]

It is crucial to use dilute sulfuric acid, as concentrated sulfuric acid reacts with permanganates

to yield the highly explosive manganese heptoxide (Mn₂O₇).[1][4]

Applications
The primary utility of barium permanganate stems from its strong oxidizing capabilities and its

role as a precursor in specific chemical syntheses.

Specialized Oxidizing Agent in Organic Synthesis: It is used for the oxidation of sensitive

substrates, particularly in cases where the presence of alkali metal cations is undesirable.[2]

Precursor for Permanganic Acid: Its reaction with dilute sulfuric acid provides a barium-free

route to permanganic acid solutions.[2]

Production of Other Permanganate Salts: Barium permanganate can be used in double

displacement reactions with sulfate salts to prepare other, more exotic permanganate salts.

[4]

Materials Science: It serves as a precursor for the deposition of manganese oxide films and

coatings via thermal decomposition.[2]
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Analytical Chemistry: It finds limited use as a standard for permanganate determinations.[2]

Safety and Handling
Barium permanganate is a hazardous substance that requires careful handling and storage.

Hazards: It is a strong oxidizer and may intensify fires.[7] It is harmful if swallowed or

inhaled.[7] Contact with combustible materials may cause fire or explosions.[3][6] Finely

divided combustible materials may be explosive upon contact.[3][6]

Handling: Use in a well-ventilated area.[8][9] Avoid breathing dust.[6][8][9] Avoid contact with

skin, eyes, and clothing.[6][7][8] Keep away from heat, sources of ignition, and combustible

materials.[7][8][9]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[7][8][9] Keep

away from incompatible materials such as acids, reducing agents, and combustible

materials.[7][9]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[6][8]

Skin Contact: Wash off with soap and plenty of water.[6][8]

Eye Contact: Flush eyes with water for at least 15 minutes.[6][8]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[6][7][8]

Disposal Considerations
Barium permanganate should be disposed of as hazardous waste in accordance with local,

state, and federal regulations. It should not be allowed to enter drains or the environment.[7][8]

A potential disposal method involves reduction with hydrogen peroxide, which breaks it down

into manganese dioxide and barium oxide/hydroxide.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Barium permanganate - Wikipedia [en.wikipedia.org]

2. webqc.org [webqc.org]

3. echemi.com [echemi.com]

4. Barium permanganate - Sciencemadness Wiki [sciencemadness.org]

5. researchgate.net [researchgate.net]

6. Barium permanganate | Ba(MnO4)2 | CID 24587 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. fishersci.com [fishersci.com]

8. chemicalbook.com [chemicalbook.com]

9. ltschem.com [ltschem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Barium Permanganate
(CAS 7787-36-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204633#barium-permanganate-cas-number-7787-
36-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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